Cas no 1365544-25-7 (N-[(R)-Cyclopropyl(4-nitrophenyl)oxidosulphanylidene]-2,2,2-trifluoroacetamide)

• Product Name: N-[(R)-Cyclopropyl(4-nitrophenyl)oxidosulphanylidene]-2,2,2-trifluoroacetamide
• CAS No: 1365544-25-7
• MF: C₁₁H₉F₃N₂O₄S
• MW: 322.2604
• MDL: MFCD28502608
• CID: 5061544
• Update Time: 2025-05-22

N-[(R)-Cyclopropyl(4-nitrophenyl)oxidosulphanylidene]-2,2,2-trifluoroacetamide Chemical and Physical Properties

Names and Identifiers

• N-[(R)-Cyclopropyl(4-nitrophenyl)oxidosulphanylidene]-2,2,2-trifluoroacetamide
• SY261833
• (RS)-S-Cyclopropyl-S-(4-nitrophenyl)-N-(trifluoroacetyl)sulfoximide
• (RS)-S-cyclopropyl-S-(4-nitrophenyl)-N-(trifluoroacetyl)sulphoximide
• (R)-N-(Cyclopropyl(4-nitrophenyl)(oxo)-l6-sulfaneylidene)-2,2,2-trifluoroacetamide

• MDL： MFCD28502608
• Inchi： 1S/C11H9F3N2O4S/c12-11(13,14)10(17)15-21(20,9-5-6-9)8-3-1-7(2-4-8)16(18)19/h1-4,9H,5-6H2
• InChI Key： SBZSIIWCGJHCQN-UHFFFAOYSA-N
• SMILES： S(C1C([H])=C([H])C(=C([H])C=1[H])[N+](=O)[O-])(C1([H])C([H])([H])C1([H])[H])(=NC(C(F)(F)F)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 551
• XLogP3: 3.3
• Topological Polar Surface Area: 101

Additional information on N-[(R)-Cyclopropyl(4-nitrophenyl)oxidosulphanylidene]-2,2,2-trifluoroacetamide

N-[(R)-Cyclopropyl(4-nitrophenyl)oxidosulphanylidene]-2,2,2-trifluoroacetamide: A Comprehensive Overview

The compound with CAS No 1365544-25-7, known as N-[(R)-Cyclopropyl(4-nitrophenyl)oxidosulphanylidene]-2,2,2-trifluoroacetamide, is a highly specialized chemical entity with unique structural and functional properties. This compound has garnered significant attention in the fields of organic chemistry and materials science due to its potential applications in drug development and advanced materials synthesis.

N-[(R)-Cyclopropyl(4-nitrophenyl)oxidosulphanylidene]-2,2,2-trifluoroacetamide is characterized by its complex molecular structure, which includes a cyclopropyl group, a nitrophenyl moiety, and a trifluoroacetyl component. The presence of these functional groups endows the compound with distinctive chemical reactivity and physical properties. Recent studies have highlighted its potential as a precursor in the synthesis of bioactive molecules, particularly in the development of novel antibiotics and anticancer agents.

The synthesis of N-[(R)-Cyclopropyl(4-nitrophenyl)oxidosulphanylidene]-2,2,2-trifluoroacetamide involves a multi-step process that combines advanced organic synthesis techniques. Researchers have reported the use of asymmetric catalysis to achieve high enantioselectivity in the formation of the cyclopropyl group. This approach not only enhances the efficiency of the synthesis but also ensures the production of high-purity enantiomers, which are critical for pharmacological studies.

One of the most intriguing aspects of this compound is its ability to participate in various chemical transformations under mild reaction conditions. For instance, recent investigations have demonstrated its role as a versatile building block in click chemistry reactions. This property makes it an invaluable tool in the construction of complex molecular architectures with precision and scalability.

In terms of applications, N-[(R)-Cyclopropyl(4-nitrophenyl)oxidosulphanylidene]-2,2,2-trifluoroacetamide has shown promise in the field of drug delivery systems. Its unique combination of hydrophilic and hydrophobic domains enables it to serve as a carrier for poorly water-soluble drugs, thereby improving their bioavailability. Furthermore, its biocompatibility has been validated in preliminary in vitro studies, paving the way for its potential use in targeted drug delivery systems.

The environmental impact of N-[(R)-Cyclopropyl(4-nitrophenyl)oxidosulphanylidene]-2,2,2-trifluoroacetamide has also been a subject of recent research interest. Studies have indicated that it exhibits low toxicity to aquatic organisms under standard testing conditions. However, further investigations are required to fully understand its long-term effects on ecosystems and to develop sustainable methods for its disposal.

In conclusion, N-[(R)-Cyclopropyl(4-nitrophenyl)oxidosulphanylidene]-2,2,2-trifluoroacetamide represents a cutting-edge chemical entity with multifaceted applications across various scientific disciplines. Its intricate structure and versatile reactivity make it an invaluable asset in modern chemical research. As ongoing studies continue to unravel its full potential, this compound is poised to play a pivotal role in advancing both academic and industrial endeavors.